N-(1-benzofuran-5-ylmethyl)pyrimidin-2-amine

• IUPAC Name: N-(1-benzofuran-5-ylmethyl)pyrimidin-2-amine
• InChI: InChI=1S/C13H11N3O/c1-5-14-13(15-6-1)16-9-10-2-3-12-11(8-10)4-7-17-12/h1-8H,9H2,(H,14,15,16)
• InChI Key: JEDOGPGKJISDSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)NCC2=CC3=C(C=C2)OC=C3
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol

Description

N-(1-benzofuran-5-ylmethyl)pyrimidin-2-amine is a compound that belongs to the class of pyrimidine derivatives. Pyrimidines are aromatic heterocyclic compounds containing two nitrogen atoms at positions 1 and 3 of the six-membered ring. These compounds are known for their diverse pharmacological activities, including anti-inflammatory, antibacterial, antiviral, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzofuran-5-ylmethyl)pyrimidin-2-amine typically involves the reaction of 1-benzofuran-5-ylmethylamine with pyrimidine-2-carbaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as acetic acid. The mixture is heated to reflux for several hours to ensure complete reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-(1-benzofuran-5-ylmethyl)pyrimidin-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyrimidine ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at room temperature or slightly elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran or ethanol.

Substitution: Various nucleophiles such as amines, thiols, or halides; reactions are conducted in polar solvents like dimethyl sulfoxide or acetonitrile.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce reduced amines, and substitution can result in various substituted pyrimidine derivatives .

Scientific Research Applications

N-(1-benzofuran-5-ylmethyl)pyrimidin-2-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific diseases.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of N-(1-benzofuran-5-ylmethyl)pyrimidin-2-amine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors involved in disease processes. The exact molecular targets and pathways can vary depending on the specific biological activity being investigated .

Comparison with Similar Compounds

Similar Compounds

2-aminopyrimidine derivatives: These compounds share a similar pyrimidine core structure and exhibit various biological activities.

Benzofuran derivatives: Compounds containing the benzofuran moiety are known for their diverse pharmacological properties.

Uniqueness

N-(1-benzofuran-5-ylmethyl)pyrimidin-2-amine is unique due to its specific combination of the benzofuran and pyrimidine moieties, which may confer distinct biological activities and chemical reactivity compared to other similar compounds .